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For researchers engaged in phytoplankton community analysis, particularly those focusing on

taxa containing chlorophyll c2, the software CHEMTAX (CHEMical TAXonomy) has become a

widely utilized tool. This guide provides an objective comparison of CHEMTAX's performance

against the traditional method of microscopy, supported by experimental data. It also details the

underlying experimental protocols and visualizes the analytical workflow.

Performance Comparison: CHEMTAX vs.
Microscopy
CHEMTAX is a matrix factorization program that estimates the abundance of different

phytoplankton classes from chlorophyll and carotenoid pigment data obtained through High-

Performance Liquid Chromatography (HPLC).[1] Its primary alternative and the benchmark for

validation is direct microscopic enumeration of phytoplankton cells.

Studies comparing CHEMTAX with microscopy have shown varied but often good agreement,

particularly for dominant phytoplankton groups. For instance, good correlations have been

observed for diatoms and dinoflagellates.[2] However, discrepancies can arise for less

abundant groups or those with less distinct pigment signatures.

Strengths of CHEMTAX:

High Throughput: HPLC analysis coupled with CHEMTAX allows for the rapid processing of

a large number of samples compared to the time-consuming nature of microscopy.
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Detection of Small and Fragile Cells: CHEMTAX can effectively quantify small-sized

flagellates and other picoplankton that are often difficult to identify and count accurately

using microscopy.[2]

Standardized Methodology: The use of HPLC provides a more objective and reproducible

method for pigment quantification compared to the potential for subjective bias in

microscopic identification and cell counting.

Limitations of CHEMTAX:

Dependence on Accurate Pigment Ratios: The accuracy of CHEMTAX is highly dependent

on the initial pigment-to-chlorophyll a ratio matrix provided by the user. These ratios can vary

with environmental factors such as light and nutrient availability, as well as between different

species within the same algal class.

Taxonomic Resolution: CHEMTAX typically provides a coarser taxonomic resolution (class

level) compared to microscopy, which can often identify organisms to the species level.

Potential for Misidentification: If a phytoplankton group with an unusual pigment composition

is present but not accounted for in the initial ratio matrix, its biomass may be incorrectly

attributed to other groups.

Quantitative Data Summary
The following tables summarize quantitative data from studies comparing phytoplankton

community composition as determined by CHEMTAX and microscopy.

Table 1: Correlation between CHEMTAX-derived Chlorophyll a and Microscopy-based

Abundance
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Phytoplankton Group Correlation (r) Study

Diatoms 0.74 Tamm et al. (2015)[3]

Cyanobacteria 0.87 Tamm et al. (2015)[3]

Chlorophytes 0.77 Tamm et al. (2015)[3]

Cryptophytes Good agreement Tamm et al. (2015)[3]

Dinoflagellates Poor agreement Tamm et al. (2015)[3]

Chrysophytes Poor agreement Tamm et al. (2015)[3]

Diatoms R² = 0.87 (Winter) Wang et al. (2023)[2]

Dinoflagellates R² = 0.58 (Summer) Wang et al. (2023)[2]

Table 2: Comparison of Relative Abundance Estimates

Phytoplankton
Group

Microscopy (% of
total abundance)

CHEMTAX (% of
total Chlorophyll a)

Study

Diatoms >90%
~43% (Winter),

Dominant (Summer)
Wang et al. (2023)[2]

Dinoflagellates
Second most

abundant
~9% (Winter) Wang et al. (2023)[2]

Prasinophytes Not reported ~24% (Winter) Wang et al. (2023)[2]

Cryptophytes Not reported ~18.5% (Winter) Wang et al. (2023)[2]

Alternative Software
While microscopy remains the primary method for validating CHEMTAX data, other software

tools for pigment-based phytoplankton community analysis exist. One such alternative is

PIGMENTUM, which utilizes a different mathematical approach based on simultaneous

equations to account for the lack of unique diagnostic pigments for some algal groups.[1] Direct

comparative studies between CHEMTAX and PIGMENTUM using the same datasets are not
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yet widely available in the peer-reviewed literature, limiting a direct performance comparison in

this guide.

Experimental Protocols
The successful application of CHEMTAX is predicated on high-quality pigment data obtained

through standardized experimental procedures.

Sample Collection and Filtration
Collect water samples from the desired depth using appropriate sampling equipment (e.g.,

Niskin bottles).

Filter a known volume of water (typically 1-2 liters) through a 25 mm glass fiber filter (e.g.,

Whatman GF/F) under low vacuum pressure.

Immediately after filtration, fold the filter in half, blot it dry, and place it in a cryovial.

Flash-freeze the filter in liquid nitrogen and store it at -80°C until pigment extraction.[4]

Pigment Extraction
Place the frozen filter in a centrifuge tube with a known volume of 90% acetone (e.g., 5 mL).

Mechanically disrupt the filter and cells using a tissue grinder or sonicator.

Allow the pigments to extract by storing the tubes in the dark at -20°C for at least 2 hours

(can be extended up to 24 hours).

Centrifuge the extract to pellet the filter and cell debris.

Transfer the supernatant (pigment extract) to a clean vial for HPLC analysis.

HPLC Analysis
Instrumentation: A standard HPLC system equipped with a pump, autosampler, a C18

reverse-phase column, and a photodiode array detector is typically used.[5]

Mobile Phase: A common mobile phase consists of a gradient of three solvents:
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Solvent A: 80:20 methanol: 0.5 M ammonium acetate (v/v, pH 7.2)[5]

Solvent B: 90:10 acetonitrile: water (v/v)[5]

Solvent C: 100% ethyl acetate[5]

Gradient Program: A typical gradient program involves a timed sequence of varying solvent

proportions to separate the different pigments.

Detection: Pigments are detected by their absorbance at specific wavelengths (e.g., 440 nm

for chlorophylls). The photodiode array detector allows for the collection of the full

absorbance spectrum of each pigment, aiding in its identification.

Quantification: Pigment concentrations are determined by comparing the peak areas in the

sample chromatogram to those of known standards.

CHEMTAX Analysis
Input Data: The primary inputs for the CHEMTAX software are:

A data matrix of pigment concentrations for all samples.

An initial pigment-to-chlorophyll a ratio matrix for the expected phytoplankton classes.

Initial Ratio Matrix: This is a critical component for accurate results. The initial ratios can be

obtained from published literature, cultures of representative species, or from previous

studies in the same region. For communities containing algae with chlorophyll c2, it is

crucial to include accurate ratios for this pigment in the matrix for relevant classes such as

diatoms, dinoflagellates, and haptophytes.

Software Operation: CHEMTAX uses a steepest-descent algorithm to iteratively adjust the

initial pigment ratio matrix to find the best fit for the entire dataset. The output is a matrix of

the contributions of each phytoplankton class to the total chlorophyll a concentration for each

sample.

Visualizations
Experimental Workflow for CHEMTAX Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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